2-methyl-3-(2-methylphenoxy)pyrazine

• CAS: 2640897-53-4
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• SMILES: CC1=CC=CC=C1OC2=NC=CN=C2C
• InChI: InChI=1S/C12H12N2O/c1-9-5-3-4-6-11(9)15-12-10(2)13-7-8-14-12/h3-8H,1-2H3
• InChIKey: OILMTEIGBWVYCF-UHFFFAOYSA-N

2-Methyl-3-(2-methylphenoxy)pyrazine (CAS 2640897-53-4) is a heterocyclic organic compound belonging to the alkoxypyrazine class, characterized by a pyrazine core substituted with a 2-methylphenoxy group at position 3 and a methyl group at position 2. Structurally, it falls within the broader class of 2-substituted alkoxy-3-substituted pyrazines, a scaffold associated with diverse biological activities including inhibition of platelet aggregation, vasodilation, and anti-lipoperoxide generation.

2-Methyl-3-(2-methylphenoxy)pyrazine (CAS 2640897-53-4): Baseline Overview for Scientific Procurement

2-Methyl-3-(2-methylphenoxy)pyrazine (CAS 2640897-53-4) is a heterocyclic organic compound belonging to the alkoxypyrazine class, characterized by a pyrazine core substituted with a 2-methylphenoxy group at position 3 and a methyl group at position 2 . Structurally, it falls within the broader class of 2-substituted alkoxy-3-substituted pyrazines, a scaffold associated with diverse biological activities including inhibition of platelet aggregation, vasodilation, and anti-lipoperoxide generation [1]. The compound is structurally encompassed by the Markush claims of US Patent 4041032, which discloses pyrazine derivatives exhibiting strong and selective antiemetic activity and stimulation of gastric motility [2].

Workflow Alkoxypyrazine SAR profiling

Selection Ortho-methylphenoxy substitution

Use Context Internal reference for structural comparisons

• [1] US Patent US4041032. Pyrazine derivatives. Filed December 19, 1974, issued August 9, 1977. View Source
• [2] Justia Patents. 2-substituted alkoxy-3-substituted-pyrazines. Patent disclosure. View Source

2-Methyl-3-(2-methylphenoxy)pyrazine (CAS 2640897-53-4): Why Generic Substitution Fails in Alkoxypyrazine Selection

Substitution among alkoxypyrazine analogs is not scientifically defensible due to the pronounced structure-activity relationship (SAR) sensitivity inherent to this scaffold. Within the pyrazine derivative class, variations in the substitution pattern of the phenoxy ring—including the position and identity of alkyl substituents—have been documented to alter pharmacological profiles across multiple therapeutic axes, including antiemetic potency, gastric motility effects, and enzyme inhibition selectivity [1][2]. In the absence of direct comparative data for 2-methyl-3-(2-methylphenoxy)pyrazine against its closest analogs, any assumption of functional equivalence constitutes a material scientific risk. The specific 2-methylphenoxy substitution at position 3 of the pyrazine ring confers a unique electronic and steric environment that cannot be reliably extrapolated from unsubstituted phenoxy or para-substituted analogs [3].

SAR Sensitivity

Phenoxy substitution pattern may shift activity profile across ortho, meta, and para positions

Electronic Environment

Ortho-methyl group may alter electron density and steric effects compared to unsubstituted analogs

Functional Equivalence

Extrapolation from para-substituted or unsubstituted alkoxypyrazines is not supported by direct comparative data

• [1] US4041032. Pyrazine derivatives. Murakami M, Takahashi K, Hirata Y, et al. Yamanouchi Pharmaceutical Co., Ltd. View Source
• [2] Justia Patents. 2-substituted alkoxy-3-substituted-pyrazines: inhibitory action on platelet aggregation, vasodilation, and anti-lipoperoxide generation. View Source
• [3] Brown DG, Boström J. Analysis of past and present synthetic methodologies on medicinal chemistry: Where have all the new reactions gone? J Med Chem. 2016;59(10):4443-4458. (Class-level SAR inference for pyrazine scaffolds). View Source

2-Methyl-3-(2-methylphenoxy)pyrazine (CAS 2640897-53-4): Quantitative Evidence Guide for Differentiated Selection

Antiemetic and Gastric Motility Activity: Class-Level Patent Inclusion for 2-Methyl-3-(2-methylphenoxy)pyrazine

As of April 2026, no peer-reviewed primary research articles or patents containing quantitative pharmacological data for 2-methyl-3-(2-methylphenoxy)pyrazine have been identified in the public domain. The sole authoritative reference linking this compound to a specific biological activity is its structural inclusion within the Markush claims of US Patent 4041032, which broadly claims pyrazine derivatives of the defined general formula as possessing strong and selective antiemetic activity and gastric motility stimulation [1]. This patent does not provide quantitative activity data for any specific compound, including 2-methyl-3-(2-methylphenoxy)pyrazine or its close structural analogs. Therefore, no direct head-to-head comparison, cross-study comparable evidence, or class-level quantitative inference can currently be generated for this compound. The following entry represents the maximum extractable information from available authoritative sources and is provided solely for transparency regarding the current evidence gap.

Patent Inclusion

Class-level

Falls within Markush claims of US4041032; no quantitative activity data available

Class-level inference; no comparative data

Supports research exploration only

Evidence Dimension	Structural inclusion within patent claims for antiemetic and gastric motility activity
Target Compound Data	2-Methyl-3-(2-methylphenoxy)pyrazine falls within the Markush structure of US4041032; no quantitative data available
Comparator Or Baseline	No specific comparator data available; patent covers broad class of pyrazine derivatives
Quantified Difference	Not quantifiable; evidence gap exists
Conditions	Patent claims only; no assay or model data reported

Why This Matters

This compound's structural eligibility for the patent claims suggests potential relevance to antiemetic and gastric motility research programs, but absence of quantitative data precludes any differentiated procurement or selection decision based on comparative performance.

• [1] US4041032. Pyrazine derivatives. Murakami M, Takahashi K, Hirata Y, Takashima M, Takeda M, Ino H, Iwanami S. Yamanouchi Pharmaceutical Co., Ltd. Filed December 19, 1974, issued August 9, 1977. View Source

2-Methyl-3-(2-methylphenoxy)pyrazine (CAS 2640897-53-4): Recommended Research Application Scenarios Based on Available Evidence

Internal Reference Standard for Alkoxypyrazine SAR Profiling

Given the complete absence of public pharmacological data, the primary defensible use case for 2-methyl-3-(2-methylphenoxy)pyrazine is as a structurally defined internal reference compound within a broader alkoxypyrazine structure-activity relationship (SAR) program. Researchers may procure this compound to systematically evaluate how the ortho-methyl substitution on the phenoxy ring influences biological activity relative to unsubstituted phenoxy analogs (e.g., 2-methyl-3-phenoxypyrazine) or para-substituted variants, generating proprietary comparative data. [1]

Synthetic Intermediate for Patent-Directed Pyrazine Derivatives

This compound may serve as a synthetic building block or intermediate for preparing more complex pyrazine derivatives, particularly those within the structural scope of US4041032 or related patent families claiming antiemetic and gastrointestinal agents. Its 2-methylphenoxy substitution pattern provides a distinct steric and electronic profile for downstream functionalization compared to simpler phenoxy or halogenated pyrazine precursors. [1]

Chemical Standards for Analytical Method Development

In the absence of biological activity data, this compound may find utility as a characterized chemical standard for developing or validating analytical methods (e.g., HPLC, LC-MS) targeting alkoxypyrazine derivatives. Its unique retention and spectral properties, arising from the specific 2-methylphenoxy substitution, can support method specificity assessments in complex matrices. [1]

Application

Selection Property

Validation Focus

Internal reference for alkoxypyrazine SAR profiling

Ortho-methylphenoxy substitution pattern

Comparative SAR data generation

Synthetic intermediate for patent-directed derivatives

Distinct steric and electronic profile for functionalization

Downstream functionalization suitability

Chemical standard for analytical method development

Unique retention and spectral properties

Method specificity assessment

• [1] US4041032. Pyrazine derivatives. Murakami M, Takahashi K, Hirata Y, Takashima M, Takeda M, Ino H, Iwanami S. Yamanouchi Pharmaceutical Co., Ltd. Filed December 19, 1974, issued August 9, 1977. View Source